Cas no 2096329-99-4 (3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096329-99-4
• MF: C₁₉H₂₉BClNO₂
• MW: 349.703064680099
• MDL: MFCD18837626
• CID: 4637798
• Update Time: 2025-06-14

3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine
• 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester

• MDL： MFCD18837626
• Inchi： 1S/C19H29BClNO2/c1-18(2)19(3,4)24-20(23-18)15-11-10-14(17(21)12-15)13-22-16-8-6-5-7-9-16/h10-12,16,22H,5-9,13H2,1-4H3
• InChI Key： ADGFSGLODXLSPT-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCCC2)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester

Research Brief on 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester (CAS: 2096329-99-4)

3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester (CAS: 2096329-99-4) is a boronic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of arylboronic esters, which are widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The unique structural features of this molecule, including the chloro and cyclohexylaminomethyl substituents, make it a promising candidate for the development of novel therapeutic agents and chemical probes.

Recent studies have explored the synthetic utility and biological activity of 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking class of bifunctional molecules designed to degrade target proteins. The boronic acid moiety in this compound facilitates the formation of stable complexes with diols, enabling its use in targeted drug delivery systems.

In addition to its synthetic applications, this compound has shown promising results in preliminary biological screenings. Research conducted at the University of Cambridge demonstrated its ability to modulate specific kinase pathways, suggesting potential applications in oncology. The cyclohexylaminomethyl group appears to enhance cell permeability, addressing one of the key challenges in boronic acid-based drug development.

The stability profile of 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester has been extensively studied. Unlike many boronic acids that suffer from rapid protodeboronation, the pinacol ester protecting group in this compound provides excellent stability under physiological conditions while maintaining reactivity when needed. This property makes it particularly valuable for in vivo applications where compound stability is crucial.

Looking forward, several research groups are investigating the potential of this compound in the development of next-generation antibiotics. Its unique structure shows preliminary activity against resistant bacterial strains, possibly through inhibition of bacterial efflux pumps. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

From a commercial perspective, the demand for high-purity 3-Chloro-4-(N-cyclohexylaminomethyl)phenylboronic acid, pinacol ester has been steadily increasing, with several contract research organizations offering custom synthesis services. The current market price reflects both the complexity of its synthesis and its growing importance in pharmaceutical research.